Cas no 27735-78-0 (1-Hydroxypyrene b-D-Glucuronide Methyl Ester)

• Product Name: 1-Hydroxypyrene b-D-Glucuronide Methyl Ester
• CAS No: 27735-78-0
• Molecular Formula: C₁₆H₁₀
• Molecular Weight: 202.2506
• CID: 238239
• PubChem ID: 71749319

1-Hydroxypyrene b-D-Glucuronide Methyl Ester Properties

Names and Identifiers

• 1-Pyrenyl
• 1-Hydroxypyrene β-D-Glucuronide Methyl Ester
• 1-Hydroxypyrene ?-D-Glucuronide Methyl Ester
• 27735-78-0

• InChIKey： BBEAQIROQSPTKN-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H10/c1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14/h1-10H
• SMILES： C1C=C2C3=C4C(=CC=C3C=1)C=CC=C4C=C2

Computed Properties

• Exact Mass: 408.12090297g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 408.12090297g/mol
• Heavy Atom Count: 30
• Complexity: 641
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 214-217°C (dec.)
• Solubility: DMSO, Methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes